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Compound of Interest

Compound Name: Oct-4-yne-1,8-diol

Cat. No.: B2899532 Get Quote

In-Depth Technical Guide: Oct-4-yne-1,8-diol
CAS Number: 24595-59-3 IUPAC Name: oct-4-yne-1,8-diol

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and potential applications of Oct-4-yne-1,8-diol, a bifunctional alkyne

diol of interest to researchers and professionals in drug development and material science.

Chemical and Physical Properties
Oct-4-yne-1,8-diol is a linear eight-carbon chain containing a carbon-carbon triple bond at the

4-position and primary alcohol functional groups at both termini.[1][2] This unique structure

imparts both hydrophilic and hydrophobic characteristics, making it a versatile building block in

organic synthesis.[1] While experimental data on some physical properties are not extensively

documented, computed properties and estimates are available.
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Property Value Source

Molecular Formula C8H14O2 [2][3]

Molecular Weight 142.198 g/mol [3]

Boiling Point >200°C (estimated) [1]

Density ~1.05 g/cm³ [1]

Solubility
Miscible in polar solvents (e.g.,

water, ethanol)
[1]

InChI Key
OTBOSHAYKJIVFZ-

UHFFFAOYSA-N
[3]

SMILES C(CC#CCCCO)CO [3]

Synthesis of Oct-4-yne-1,8-diol
A general and common laboratory-scale synthesis for symmetrical alkane-α,ω-diols involves

the alkylation of acetylene. This can be conceptually adapted for Oct-4-yne-1,8-diol, likely

starting from smaller, functionalized building blocks. A plausible, though not explicitly detailed in

the found literature for this specific molecule, synthetic approach is the reaction of a suitable

Grignard reagent with an epoxide, such as ethylene oxide, to build the carbon chain.

Representative Experimental Protocol: Synthesis of α,ω-
Diols via Grignard Reagents and Epoxides
The following is a general procedure for the synthesis of primary alcohols from a Grignard

reagent and ethylene oxide, which can be adapted for the synthesis of diols.

Reaction Scheme:

Caption: Conceptual workflow for the synthesis of a diol using a bis-Grignard reagent and

ethylene oxide.

Methodology:
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Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a

reflux condenser, dropping funnel, and nitrogen inlet, magnesium turnings are placed in

anhydrous diethyl ether. A solution of the appropriate dihaloalkane (e.g., 1,3-dibromopropane

to build a portion of the chain) in anhydrous ether is added dropwise to initiate the reaction.

The mixture is typically refluxed until the magnesium is consumed.

Reaction with Ethylene Oxide: The Grignard reagent solution is cooled in an ice bath, and a

solution of ethylene oxide in anhydrous ether is added slowly. This reaction is highly

exothermic and requires careful temperature control.

Workup: After the addition is complete, the reaction is stirred for several hours at room

temperature. The reaction mixture is then quenched by the slow addition of a saturated

aqueous solution of ammonium chloride or dilute acid.

Purification: The organic layer is separated, and the aqueous layer is extracted with ether.

The combined organic extracts are dried over an anhydrous salt (e.g., MgSO4), filtered, and

the solvent is removed under reduced pressure to yield the crude diol, which can be further

purified by distillation or chromatography.

Chemical Reactivity and Applications
Oct-4-yne-1,8-diol can undergo reactions characteristic of both alcohols and internal alkynes.

[3] This dual reactivity makes it a valuable precursor in the synthesis of a variety of organic

molecules and polymers.

Polyurethane Synthesis
The terminal hydroxyl groups of Oct-4-yne-1,8-diol can react with diisocyanates to form

polyurethanes.[3] The alkyne functionality within the polymer backbone offers a site for further

modification, for instance, through click chemistry.

General Reaction Scheme for Polyurethane Formation:

Caption: General reaction for the formation of a polyurethane from a diol and a diisocyanate.

Oxa-Michael Addition
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The hydroxyl groups of Oct-4-yne-1,8-diol can participate in Oxa-Michael additions to

activated alkenes, such as divinyl sulfone. This reaction can be used to synthesize polymers

under mild, often solvent-free conditions.[3]

Representative Experimental Protocol: Nucleophile-Mediated Oxa-Michael Addition of a Diol to

Divinyl Sulfone

The following is a general procedure for the polymerization of a diol with divinyl sulfone,

catalyzed by a nucleophile.

Reaction Scheme:

Caption: General scheme for the Oxa-Michael addition polymerization of a diol and divinyl

sulfone.

Methodology:

Reactant Mixture: In a reaction vessel, the diol (e.g., Oct-4-yne-1,8-diol) and divinyl sulfone

are mixed, often in equimolar amounts.

Catalyst Addition: A catalytic amount of a nucleophile, such as triphenylphosphine (PPh3) or

4-dimethylaminopyridine (DMAP), is added to the mixture.[3]

Reaction Conditions: The reaction is typically stirred at room temperature or with gentle

heating. The polymerization is often rapid and can be performed under solvent-free

conditions.[3]

Workup: The resulting polymer can be purified by precipitation in a non-solvent and drying

under vacuum.

Use in Vitamin B6 Synthesis
While some sources suggest Oct-4-yne-1,8-diol is a raw material for the synthesis of Vitamin

B6, detailed experimental procedures or patents to substantiate this specific pathway were not

identified in the conducted search.[3] The established industrial syntheses of Vitamin B6

typically proceed through different intermediates.
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Safety and Handling
Oct-4-yne-1,8-diol is classified as an irritant. It is reported to cause skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335).[2] Appropriate

personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn

when handling this compound. Work should be conducted in a well-ventilated area or a fume

hood.

Spectroscopic Data
Experimental spectroscopic data for Oct-4-yne-1,8-diol is not readily available in public

databases. Researchers would typically need to acquire this data (¹H NMR, ¹³C NMR, FT-IR,

Mass Spectrometry) upon synthesis or purchase of the compound. For reference, the related

saturated compound, (Z)-oct-4-ene-1,8-diol, has some available spectral data.[4]

Conclusion
Oct-4-yne-1,8-diol is a versatile chemical intermediate with potential applications in polymer

chemistry and organic synthesis due to its dual alcohol and alkyne functionalities. While

specific, detailed experimental protocols for its synthesis and reactions are not widely

published, general procedures for similar compounds can serve as a starting point for its

utilization in research and development. Further investigation into its reactivity and the

properties of its derivatives could open up new avenues in materials science and drug

discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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